Cas no 920239-56-1 (N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide)

• Product Name: N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide
• CAS No: 920239-56-1
• MF: C₁₄H₁₉ClN₄O₂
• MW: 310.7793
• CID: 5459710
• Update Time: 2025-05-23

N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-N'-(4-methylpiperazin-1-yl)oxamide
• N1-(3-chloro-2-methylphenyl)-N2-(4-methylpiperazin-1-yl)oxalamide
• VU0504117-1
• N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide

• Inchi： 1S/C14H19ClN4O2/c1-10-11(15)4-3-5-12(10)16-13(20)14(21)17-19-8-6-18(2)7-9-19/h3-5H,6-9H2,1-2H3,(H,16,20)(H,17,21)
• InChI Key： QFIMXRGNHUGAFY-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1C([H])([H])[H])N([H])C(C(N([H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 64.7

Additional information on N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide

N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 920239-56-1, known as N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a 3-chloro-2-methylphenyl group, a 4-methylpiperazin ring, and an ethanediamide backbone, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of ethanediamides as scaffolds for designing bioactive molecules. The 4-methylpiperazin moiety, in particular, has been shown to enhance the pharmacokinetic properties of compounds by improving their solubility and bioavailability. Additionally, the presence of a chlorine atom at the 3-position of the phenyl ring introduces electronic effects that can modulate the compound's interactions with biological targets.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit various enzyme targets, including kinases and proteases, which are implicated in numerous diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase target, suggesting its potential utility in anticancer therapy.

The synthesis of N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the preparation of the ethanediamide core, followed by coupling reactions to introduce the phenyl and piperazine groups. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for further research.

In terms of pharmacokinetics, this compound has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies indicate that it possesses favorable pharmacokinetic profiles, with moderate oral bioavailability and limited metabolic liabilities. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Moreover, the compound's safety profile has been assessed through acute and chronic toxicity studies in animal models. Results suggest that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential for safe use in humans.

Looking ahead, ongoing research is focused on optimizing the compound's efficacy and reducing any off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential. The integration of advanced computational tools, such as molecular docking and machine learning algorithms, is also playing a pivotal role in refining its design for improved performance.

In conclusion, N'-(3-chloro-2-methylphenyl)-N-(4-methylpiperazin-1-yl)ethanediamide represents a compelling example of how modern medicinal chemistry can leverage structural diversity to develop innovative therapeutic agents. With its unique combination of chemical features and promising biological activities, this compound stands at the forefront of contemporary drug discovery efforts.